Cas no 2446-02-8 (Glutamic acid,3-(2-methylpropyl)-)

• Product Name: Glutamic acid,3-(2-methylpropyl)-
• CAS No: 2446-02-8
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 287966
• PubChem ID: 255942
• Update Time: 2025-04-19

Glutamic acid,3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Glutamic acid,3-(2-methylpropyl)-
• 3-Isobutyl-1-cyclopentene; 3-isobutyl-cyclopentene; CTK1B5461; AC1LAUSQ; Cyclopentene, 3-(2-methylpropyl)-; 3-Isobutyl-glutaminsaeure;
• NSC82076
• NSC-82076
• 2446-02-8
• 3-(2-methylpropyl)glutamic acid
• DTXSID20947327
• NCIOpen2_004228

• Inchi： 1S/C9H17NO4/c1-5(2)3-6(4-7(11)12)8(10)9(13)14/h5-6,8H,3-4,10H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： CBQGJDJMOSCUHS-UHFFFAOYSA-N
• SMILES： OC(C(C(CC(=O)O)CC(C)C)N)=O

Computed Properties

• Exact Mass: 203.11581
• Monoisotopic Mass: 203.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -1.9

Experimental Properties

• Density: 1.187
• Boiling Point: 353.4°Cat760mmHg
• Flash Point: 167.5°C
• Refractive Index: 1.499
• PSA: 100.62
• LogP: 1.23560